Cas no 1226427-11-7 (1-(4-chlorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole)

• Product Name: 1-(4-chlorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole
• CAS No: 1226427-11-7
• MF: C₁₆H₁₂ClN₃O₂S
• MW: 345.803380966187
• CID: 5445033
• PubChem ID: 49672491
• Update Time: 2025-06-12

1-(4-chlorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• CCG-311699
• AKOS024478040
• 1-(4-chlorophenyl)-2-methylsulfanyl-5-(3-nitrophenyl)imidazole
• F2964-3261
• 1-(4-chlorophenyl)-2-(methylthio)-5-(3-nitrophenyl)-1H-imidazole
• 1226427-11-7
• 1-(4-chlorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole

• Inchi： 1S/C16H12ClN3O2S/c1-23-16-18-10-15(11-3-2-4-14(9-11)20(21)22)19(16)13-7-5-12(17)6-8-13/h2-10H,1H3
• InChI Key： BBZZWVHUZWOUGA-UHFFFAOYSA-N
• SMILES： C1(SC)N(C2=CC=C(Cl)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 345.0338755g/mol
• Monoisotopic Mass: 345.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 557.9±60.0 °C(Predicted)
• pka: 2.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-chlorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole

Recent Advances in the Study of 1-(4-chlorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole (CAS: 1226427-11-7)

The compound 1-(4-chlorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole (CAS: 1226427-11-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This imidazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activities, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-(4-chlorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole exhibits potent inhibitory activity against specific kinase targets involved in inflammatory pathways. The study utilized a combination of molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as an anti-inflammatory agent.

Another significant development is the exploration of this compound's anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-(4-chlorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole showed promising cytotoxicity against a panel of cancer cell lines, including breast and lung cancer. The researchers attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by flow cytometry and Western blot analysis.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of this compound have been reported. A team of researchers developed a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency, as detailed in a 2023 publication in Organic Process Research & Development. This innovation is expected to facilitate further preclinical studies and scale-up production for future clinical trials.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-(4-chlorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole. Current research is addressing issues such as solubility and metabolic stability to improve its drug-like characteristics. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 1-(4-chlorophenyl)-2-(methylsulfanyl)-5-(3-nitrophenyl)-1H-imidazole represents a promising candidate for further investigation in drug discovery. Its diverse biological activities and recent synthetic improvements highlight its potential as a versatile scaffold for developing novel therapeutics. Future studies will likely focus on in vivo efficacy and safety profiling to translate these findings into clinical applications.